Cas no 2228391-81-7 (3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol
• CAS No: 2228391-81-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6341317
• PubChem ID: 165742456
• Update Time: 2025-05-26

3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol
• EN300-1949182
• 2228391-81-7

• Inchi： 1S/C8H8F3NO/c9-7-3-6(4-12-5-7)8(10,11)1-2-13/h3-5,13H,1-2H2
• InChI Key： AZWXBNVXYXAXPM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1)F)(CCO)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol

Introduction to 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol (CAS No. 2228391-81-7)

3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol (CAS No. 2228391-81-7) is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their role in enhancing the metabolic stability, lipophilicity, and binding affinity of drug molecules. The presence of both fluorine atoms and a pyridine ring in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further exploration in drug discovery and development.

The structure of 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol features a propanol backbone substituted with two fluorine atoms at the 3-position and a 5-fluoropyridine moiety at the same position. This arrangement not only contributes to its stability but also allows for diverse interactions with biological targets. The fluorine atoms, in particular, are known to modulate the electronic properties of the molecule, influencing its reactivity and binding interactions. The pyridine ring, on the other hand, serves as a key pharmacophore, often involved in hydrogen bonding and hydrophobic interactions with biological receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug-like properties such as solubility, bioavailability, and pharmacokinetics. Fluoropyridines, in particular, have been extensively studied for their applications in antiviral, anticancer, and anti-inflammatory drugs. The compound 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol is no exception and has been explored for its potential therapeutic effects in various disease models.

One of the most compelling aspects of this compound is its potential role as a bioactive scaffold. The combination of the fluorinated propanol group and the fluoropyridine moiety creates a versatile platform that can be modified further to develop novel therapeutic agents. Researchers have been particularly interested in its interaction with enzymes and receptors involved in metabolic pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in cancer cells.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol. Molecular docking simulations have been used to identify potential binding sites on target proteins, providing insights into how the compound might interact at the molecular level. These studies have highlighted the compound's ability to form stable complexes with specific amino acid residues, suggesting its potential as an inhibitor or modulator of enzymatic activity.

The synthesis of 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-ol presents both challenges and opportunities for chemists. The introduction of fluorine atoms requires specialized synthetic techniques to ensure high yield and purity. However, modern methods such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex fluorinated structures more efficiently. These advancements have not only facilitated the production of this compound but also opened doors for further structural modifications.

In clinical research, 3,3-difluoro-3-(5-fluoropyridin-3-yloxy)propanal has been investigated for its potential applications in treating various inflammatory and degenerative diseases. Preliminary studies have shown that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining insights from chemistry, biology, and medicine. Fluorinated compounds, including 3,3-difluoro-pyrrolidinone derivatives, continue to be at the forefront of this research due to their diverse applications. The compound CAS No. 2228391 - 81 - 7 exemplifies this trend by showcasing how structural modifications can lead to new therapeutic opportunities.

The future prospects for CAS No 2228391817 are promising as more research unfolds. Ongoing studies aim to elucidate its mechanism of action and explore new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications.

In conclusion,CAS No 2228391817 represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,fluorinated pyridines will undoubtedly play an increasingly important role in shaping the future of medicine.